Cas no 891092-19-6 (2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 891092-19-6
• MF: C₂₄H₂₀ClFN₂O₃S
• MW: 470.943607330322
• CID: 5516611
• Update Time: 2025-06-14

2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(3-chlorophenyl)methylsulfonyl]indol-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C24H20ClFN2O3S/c1-16-9-10-19(12-21(16)26)27-24(29)14-28-13-23(20-7-2-3-8-22(20)28)32(30,31)15-17-5-4-6-18(25)11-17/h2-13H,14-15H2,1H3,(H,27,29)
• InChI Key： JPHOBTBJEBJUCT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC(Cl)=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide

Comprehensive Overview of 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 891092-19-6)

2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 891092-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 891092-19-6, belongs to the class of sulfonyl indole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinities, making it a subject of ongoing studies in drug discovery and development.

The compound's structure combines a chlorophenyl moiety with a methanesulfonyl group attached to an indole core, further linked to a fluoro-methylphenyl acetamide side chain. This intricate architecture contributes to its potential as a targeted therapeutic agent. Recent studies have explored its role in modulating specific enzyme pathways, particularly in contexts related to inflammatory responses and cellular signaling. Given the rising interest in precision medicine, compounds like 891092-19-6 are being scrutinized for their ability to interact with high specificity at the molecular level.

In the realm of drug design, 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide exemplifies the trend toward structure-activity relationship (SAR) optimization. Its sulfonamide and indole functionalities are key to its hypothesized bioactivity, aligning with current research into small-molecule inhibitors. The inclusion of fluorine and chlorine atoms enhances its metabolic stability, a critical factor in the development of orally bioavailable drugs. These attributes make it a compelling candidate for further investigation in preclinical models.

From a synthetic chemistry perspective, the preparation of CAS No. 891092-19-6 involves multi-step organic reactions, including sulfonylation, N-acylation, and halogenation. The compound's purity and yield are often optimized using advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the reliability of the compound for research purposes, addressing the growing demand for high-quality chemical standards in academic and industrial labs.

The potential applications of 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(3-fluoro-4-methylphenyl)acetamide extend to areas like neurodegenerative disease research and oncology, where its molecular scaffold could be leveraged to design novel therapeutic candidates. As the scientific community continues to explore personalized treatment options, compounds with such tailored functionalities are likely to play a pivotal role. Future studies may focus on its pharmacokinetic properties and toxicity profiles, which are essential for translational research.

In summary, 891092-19-6 represents a promising example of modern medicinal chemistry, combining structural complexity with functional versatility. Its relevance to contemporary research themes, such as targeted therapy and drug repurposing, underscores its value as a subject of scientific inquiry. For researchers seeking innovative chemical tools, this compound offers a rich avenue for exploration and discovery.